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Compound Focus: 3,3-Dimethyl-1-butanol

CAS No.: 624-95-3

Cat. No.: S601054

Get Quote

The table below summarizes the safety and handling information available from a chemical supplier and

peer-reviewed research contexts.

Aspect Details and Classification

GHS Hazard
Statements [1]

H226 - Flammable liquid and vapor.

Recommended
Precautions [1]

P210, P233, P240, P241, P242, P243, P280, P303+P361+P353,
P370+P378, P403+P235, P501

Physical State &
Properties [1]

Liquid. Boiling Point: 142 °C. Flash Point: 56 °C. Specific Gravity: 0.81.

Toxicological Effects
(Research Context)

Orally active in mice. Long-term administration (in drinking water up to 9
months) reported as well-tolerated and safe, with no adverse effects on

lipids, glucose, or liver and kidney function observed [2].

Experimental Use and Handling Protocols

In experimental settings, 3,3-Dimethyl-1-butanol is typically administered to mice via drinking water. The

following details are compiled from several studies:
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Typical Dosage in Rodent Studies: A concentration of 1% (v/v) in drinking water is commonly used

[3] [2].
Duration of Administration: Studies have administered this dosage for periods ranging from 6
weeks to 9 months [3] [2].
Reported Vehicle and Solubility: According to a supplier, the compound is soluble at 20 mg/mL in

water, DMSO, and ethanol [4]. For in vivo studies requiring a homogeneous suspension, one protocol
suggests using CMC-Na (sodium carboxymethyl cellulose) as a vehicle [4].

Storage Recommendations: It is advised to store the product at room temperature, preferably in a
cool and dark place (<15°C) [1].

Research Context and Proposed Mechanism of Action

3,3-Dimethyl-1-butanol is a research compound studied for its ability to inhibit the production of

Trimethylamine N-oxide (TMAO), a gut microbiota-derived metabolite linked to cardiovascular diseases [3]

[4] [2].

The diagram below illustrates the proposed mechanism of action and experimental findings based on pre-

clinical research.
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This diagram maps the proposed mechanism from animal studies. DMB reduces TMAO levels, inhibiting

signaling pathways to attenuate disease phenotypes [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Safety Profile from Research and Supplier Data]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b601054#3-3-dimethyl-1-

butanol-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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